1-allyl-4-(3,4-dichlorobenzoyl)piperazine

• IUPAC Name: (3,4-dichlorophenyl)-(4-prop-2-enylpiperazin-1-yl)methanone
• InChI: InChI=1S/C14H16Cl2N2O/c1-2-5-17-6-8-18(9-7-17)14(19)11-3-4-12(15)13(16)10-11/h2-4,10H,1,5-9H2
• InChI Key: RTWQNEISAJDMKN-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)C(=O)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H16Cl2N2O
• Molecular Weight: 299.2 g/mol

Description

1-Allyl-4-(3,4-dichlorobenzoyl)piperazine is a chemical compound that is commonly used in scientific research. It belongs to the class of piperazine derivatives and is known for its various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-allyl-4-(3,4-dichlorobenzoyl)piperazine is not fully understood. However, it is known to interact with various receptors in the central nervous system, including dopamine, serotonin, and adrenergic receptors. It is believed to modulate the release of neurotransmitters and affect neuronal activity, leading to its various physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to increase locomotor activity, induce hyperthermia, and alter the levels of various neurotransmitters such as dopamine, serotonin, and norepinephrine. It has also been shown to have anxiogenic and anxiolytic effects, depending on the dose and administration route.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-allyl-4-(3,4-dichlorobenzoyl)piperazine in lab experiments is its well-characterized pharmacological profile. It is a widely used tool compound that has been extensively studied, making it a reliable reference compound for the evaluation of new piperazine derivatives. However, its limitations include its relatively low potency and selectivity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the use of 1-allyl-4-(3,4-dichlorobenzoyl)piperazine in scientific research. One potential direction is the synthesis and evaluation of new piperazine derivatives with improved potency and selectivity. Another potential direction is the investigation of its therapeutic potential in various neurological and psychiatric disorders, such as anxiety disorders and depression. Additionally, the use of this compound as a tool compound for the study of the central nervous system and its various receptors and neurotransmitters is an ongoing area of research.
In conclusion, this compound is a widely used tool compound in scientific research. Its well-characterized pharmacological profile and various biochemical and physiological effects make it a reliable reference compound for the evaluation of new piperazine derivatives. Further research is needed to fully understand its mechanism of action and therapeutic potential in neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-allyl-4-(3,4-dichlorobenzoyl)piperazine involves the reaction of 3,4-dichlorobenzoyl chloride with piperazine in the presence of an appropriate base. The resulting intermediate is then reacted with allyl bromide to yield the final product. This method is widely used in the laboratory for the preparation of this compound.

Scientific Research Applications

1-Allyl-4-(3,4-dichlorobenzoyl)piperazine is used in various scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. It is commonly used as a tool compound to study the effects of piperazine derivatives on the central nervous system. It is also used as a reference compound for the synthesis and evaluation of new piperazine derivatives with potential therapeutic applications.